N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide
Overview
Description
N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide, also known as 3-MeO-PCP, is a dissociative anesthetic drug that is structurally similar to phencyclidine (PCP). It was first synthesized in the 1970s and has gained popularity as a recreational drug in recent years. However, the focus of
Mechanism of Action
The mechanism of action of N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide is not fully understood, but it is believed to act primarily as an NMDA receptor antagonist. This results in a decrease in glutamate activity, leading to the dissociative and anesthetic effects of the drug. It also has some affinity for dopamine and serotonin receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide has been shown to cause a range of physiological and biochemical effects. These include changes in heart rate, blood pressure, and body temperature. It also affects the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which can lead to altered mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide in lab experiments is its potency and selectivity for NMDA receptors. It can be used to study the role of these receptors in various physiological and behavioral processes. However, its recreational use and potential for abuse may limit its usefulness in some research settings.
Future Directions
For research include further investigation of its potential therapeutic uses and the development of more selective NMDA receptor antagonists.
Synthesis Methods
The synthesis of N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide involves the reaction of 3-methoxyphenylacetonitrile with methylamine followed by reduction with lithium aluminum hydride. The resulting intermediate is then reacted with pyridine-3-carboxylic acid to yield the final product.
Scientific Research Applications
N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide has been used in scientific research to study the effects of dissociative anesthetics on the brain and behavior. It has been shown to have similar effects to PCP, including NMDA receptor antagonism and dopamine reuptake inhibition. Studies have also investigated its potential use in treating depression and anxiety disorders.
properties
IUPAC Name |
N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-10-6-7-11(9-15-10)14(17)16-12-4-3-5-13(8-12)18-2/h3-9H,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IASHLPNVIDBAIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=C1)C(=O)NC2=CC(=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxyphenyl)-6-methylpyridine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(4-Chlorophenyl)-4-[(4-methyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]thieno[2,3-d]pyrimidine](/img/structure/B7457727.png)
![1-(3-fluoro-4-methoxyphenyl)-N-[[5-(4-fluorophenyl)-1,3-oxazol-2-yl]methyl]-N-methylmethanamine](/img/structure/B7457731.png)
![2-{[2-(4-Methylpiperazin-1-yl)quinazolin-4-yl]amino}ethanol](/img/structure/B7457739.png)
